Cas no 2762423-09-4 (ERα antagonist 1)
ERα antagonist 1 Chemical and Physical Properties
Names and Identifiers
-
- 2-Buten-1-one, 4-[3-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]-1-azetidinyl]-1-(1-piperidinyl)-, (2E)-
- ERα antagonist 1
-
- Inchi: 1S/C33H32N2O5S/c36-24-10-6-23(7-11-24)33-31(28-15-12-25(37)19-29(28)41-33)32(39)22-8-13-26(14-9-22)40-27-20-34(21-27)16-4-5-30(38)35-17-2-1-3-18-35/h4-15,19,27,36-37H,1-3,16-18,20-21H2/b5-4+
- InChI Key: AOYIJENZQOCDLV-SNAWJCMRSA-N
- SMILES: C(N1CCCCC1)(=O)/C=C/CN1CC(OC2=CC=C(C(C3=C(C4=CC=C(O)C=C4)SC4=CC(O)=CC=C43)=O)C=C2)C1
ERα antagonist 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T64026-5 mg |
ERα antagonist 1 |
2762423-09-4 | 5mg |
¥7000.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T64026-50 mg |
ERα antagonist 1 |
2762423-09-4 | 50mg |
¥13800.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T64026-100 mg |
ERα antagonist 1 |
2762423-09-4 | 100MG |
¥17500.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T64026-5mg |
ERα antagonist 1 |
2762423-09-4 | 5mg |
¥ 7000 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T64026-50mg |
ERα antagonist 1 |
2762423-09-4 | 50mg |
¥ 13800 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T64026-100mg |
ERα antagonist 1 |
2762423-09-4 | 100mg |
¥ 17500 | 2023-09-07 |
ERα antagonist 1 Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on ERα antagonist 1
Introduction to ERα Antagonist 1 (CAS No 2762423-09-4)
ERα Antagonist 1, identified by the chemical compound code CAS No 2762423-09-4, represents a significant advancement in the field of pharmaceutical research, particularly in the domain of estrogen receptor (ER) modulation. This compound has garnered considerable attention due to its unique mechanism of action and its potential applications in therapeutic interventions targeting estrogen receptor-positive (ER+) cancers, among other conditions. The development and exploration of such molecules are pivotal in addressing unmet medical needs and improving patient outcomes.
The estrogen receptor alpha (ERα) is a critical transcription factor involved in various physiological processes, including reproductive function, bone metabolism, and most notably, the growth and progression of ER+ breast cancer. Overexpression or hyperactivity of ERα is a hallmark of many aggressive breast cancers, making it a prime target for therapeutic strategies. Traditional endocrine therapies, such as selective estrogen receptor modulators (SERMs) and aromatase inhibitors, have been widely used but often suffer from limitations such as resistance development and side effects. This underscores the need for novel compounds that can effectively modulate ER activity without the drawbacks associated with existing treatments.
ERα Antagonist 1 was designed to address these challenges by acting as a potent antagonist of the ERα receptor. Unlike SERMs, which exhibit tissue-selective agonist or antagonist activity, ERα Antagonist 1 functions by competitively binding to the ERα ligand-binding domain (LBD), thereby inhibiting its transcriptional activity. This mechanism is particularly attractive because it offers a more targeted approach to disrupting estrogen signaling pathways that contribute to cancer cell proliferation and survival.
Recent studies have highlighted the importance of specificity in ER modulators. For instance, research published in high-impact journals such as *Cell Reports* and *Molecular Cancer* has demonstrated that non-selective activation or blockade of ER can lead to unintended consequences, including the promotion of tumor growth in certain contexts. ERα Antagonist 1 has been engineered with a high degree of selectivity for ERα over other receptors, minimizing off-target effects and enhancing therapeutic efficacy.
The chemical structure of CAS No 2762423-09-4 incorporates specific functional groups that optimize its binding affinity and metabolic stability. Computational modeling and experimental validation have shown that this compound exhibits a Ki value (inhibitory concentration) in the nanomolar range when interacting with ERα, making it significantly more potent than many existing alternatives. Furthermore, its pharmacokinetic profile suggests good oral bioavailability and prolonged half-life, which would facilitate once-daily dosing in clinical settings.
In preclinical studies, ERα Antagonist 1 has demonstrated promising results in both in vitro and in vivo models. In cell culture assays using human breast cancer cell lines overexpressing ERα, this compound has shown robust inhibition of proliferation and induction of apoptosis. Animal models have further corroborated these findings, with tumor regression observed in xenograft models derived from ER+ breast cancer cell lines treated with ERα Antagonist 1.
One particularly intriguing aspect of ERα Antagonist 1 is its potential role in overcoming resistance to endocrine therapies. Tumors often develop resistance through mechanisms such as amplification of the ER gene or mutations within the receptor itself. Preliminary data suggest that ERα Antagonist 1 can effectively inhibit tumors exhibiting these resistance phenotypes by mechanisms distinct from those targeted by standard endocrine agents. This resilience against resistance makes it a compelling candidate for combination therapies aimed at providing long-term disease control.
The therapeutic potential of ERα Antagonist 1 extends beyond breast cancer. Research is ongoing to explore its efficacy in other hormone-sensitive malignancies, such as endometrial cancer and prostate cancer where ER expression has been documented. Additionally, there is growing interest in leveraging this compound's ability to modulate ER activity for non-oncological applications, including conditions like osteoporosis and metabolic disorders where estrogen signaling plays a role.
From a regulatory perspective, the development pipeline for ERα Antagonist 1 is progressing steadily. Regulatory agencies recognize the unmet need for novel agents that can safely and effectively manage advanced-stage ER+ cancers. Clinical trials are currently underway to evaluate its safety profile and efficacy in patients who have progressed on standard therapies. Early results from these trials are anticipated to provide critical insights into its potential as a next-generation therapeutic option.
The synthesis and characterization of CAS No 2762423-09-4 adhere to stringent quality control measures to ensure batch-to-batch consistency. Advanced synthetic methodologies have been employed to optimize yield and purity, enabling scalable production for clinical development purposes. Collaborative efforts between academic researchers and pharmaceutical companies are instrumental in refining synthetic routes and improving process efficiency.
Ethical considerations are paramount throughout the development process of any new therapeutic agent. The design and testing of ERα Antagonist 1 prioritize patient safety while striving to deliver meaningful clinical benefits. Involvement of multidisciplinary teams—including oncologists, pharmacologists, chemists, and bioethicists—ensures that all aspects of drug development are addressed with rigor and responsibility.
The future direction for ERα Antagonist 1 includes exploring novel formulations that could enhance its delivery or reduce dosing frequency further. Additionally, investigating combination regimens with other targeted therapies or immunotherapies may unlock synergistic effects that could improve treatment outcomes for patients with advanced cancers.
In summary,ERα Antagonist 1 (CAS No 2762423-09-4) represents a significant advancement in estrogen receptor modulation therapy with substantial potential for treating hormone-sensitive cancers and related conditions. Its unique mechanism of action combined with preclinical evidence supporting its efficacy makes it a promising candidate for future clinical translation.
2762423-09-4 (ERα antagonist 1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)